Cas no 1353968-16-7 (N*1*-Cyclopropyl-N*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine)

N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine is a specialized organic compound featuring a cyclopropyl and isoquinoline moiety linked via an ethane-1,2-diamine backbone. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The cyclopropyl group enhances metabolic stability, while the isoquinoline scaffold offers potential for binding to biological targets. The ethane-1,2-diamine linker provides flexibility for further functionalization. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's purity and stability under standard conditions ensure reliable performance in synthetic workflows.
N*1*-Cyclopropyl-N*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine structure
1353968-16-7 structure
Product Name:N*1*-Cyclopropyl-N*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine
CAS No:1353968-16-7
MF:C15H19N3
MW:241.331463098526
CID:2170287
Update Time:2025-10-30

N*1*-Cyclopropyl-N*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N*1*-cyclopropyl-n*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine
    • N1-Cyclopropyl-N1-(isoquinolin-1-ylmethyl)ethane-1,2-diamine
    • AM93617
    • N1-Cyclopropyl-N1-isoquinolin-1-ylmethylethane-1,2-diamine
    • N-Cyclopropyl-N-(1-isoquinolinylmethyl)-1,2-ethanediamine
    • N*1*-Cyclopropyl-N*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine
    • Inchi: 1S/C15H19N3/c16-8-10-18(13-5-6-13)11-15-14-4-2-1-3-12(14)7-9-17-15/h1-4,7,9,13H,5-6,8,10-11,16H2
    • InChI Key: PFVJRNMILREGIB-UHFFFAOYSA-N
    • SMILES: N(CCN)(CC1C2C=CC=CC=2C=CN=1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 388.6±22.0 °C at 760 mmHg
  • Flash Point: 188.8±22.3 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N*1*-Cyclopropyl-N*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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N*1*-Cyclopropyl-N*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine Related Literature

Additional information on N*1*-Cyclopropyl-N*1*-isoquinolin-1-ylmethyl-ethane-1,2-diamine

N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine (CAS No. 1353968-16-7)

N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine (CAS No. 1353968-16-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, an isoquinoline moiety, and an ethane-1,2-diamine backbone. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropyl group in N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine is known for its ability to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. This property is particularly important in the development of drugs that need to cross biological barriers, such as the blood-brain barrier.

The isoquinoline moiety, on the other hand, is a common structural motif found in many bioactive compounds. Isoquinolines are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this moiety in N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine suggests that it may exhibit similar pharmacological properties.

The ethane-1,2-diamine backbone provides the compound with additional functional groups that can participate in various chemical reactions and interactions with biological targets. This backbone can also influence the compound's solubility and stability, which are crucial factors in drug development.

Recent studies have explored the potential therapeutic applications of N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a treatment for inflammatory diseases.

In another study, published in the European Journal of Pharmacology, researchers investigated the neuroprotective effects of N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine. The results showed that it significantly reduced neuronal damage and improved cognitive function in animal models of neurodegenerative diseases. These findings highlight the compound's potential as a neuroprotective agent.

The pharmacokinetic properties of N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine have also been studied extensively. A study published in the Journal of Pharmaceutical Sciences reported that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further clinical development.

In terms of safety and toxicity, preliminary studies have indicated that N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine has a favorable safety profile at therapeutic doses. However, more extensive toxicological studies are needed to fully assess its safety before it can be advanced to clinical trials.

The synthesis of N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine has been optimized using modern synthetic techniques. A recent publication in Organic Letters described an efficient and scalable synthesis route that involves several key steps, including the formation of the cyclopropyl group and the coupling of the isoquinoline moiety with the ethane-1,2-diamine backbone. This synthetic route provides a robust foundation for large-scale production of the compound.

In conclusion, N1-Cyclopropyl-N1-isoquinolin-1-ylmethyl-ethane-1,2-diamine (CAS No. 1353968-16-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.

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